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Compound of Interest

Compound Name: 6-Methylpicolinonitrile

Cat. No.: B028785 Get Quote

A Technical Guide to the Physical Properties of
6-Methylpicolinonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 6-
Methylpicolinonitrile (CAS No. 1620-75-3), a significant heterocyclic nitrile compound. This

document summarizes its melting point, boiling point, and density, and outlines the standard

experimental methodologies for their determination.

Core Physical Properties
6-Methylpicolinonitrile, also known by its synonyms 2-Cyano-6-methylpyridine, 6-Methyl-2-

pyridinecarbonitrile, and 2-Methyl-6-cyanopyridine, is a solid at room temperature.[1] Its

physical characteristics are crucial for its handling, purification, and application in various

research and development settings.

Data Summary
The experimentally determined and predicted physical properties of 6-Methylpicolinonitrile
are summarized in the table below. It is important to note the discrepancies in the reported

melting points from various sources, which may be attributable to different experimental

conditions or sample purities.
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Physical Property Value Source

Melting Point 70-74 °C [1][2][3][4][5]

107-111 °C [6]

Boiling Point 238.2 °C (at 760 mmHg) [2][3]

120 °C (at 8 mmHg) [7][8]

Density 1.08 g/cm³ [2][9]

1.08 ± 0.1 g/cm³ (Predicted) [4][10]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail the standard laboratory procedures for measuring the melting point,

boiling point, and density of a solid compound like 6-Methylpicolinonitrile.

Melting Point Determination
The melting point of a crystalline solid is a sensitive indicator of its purity. A sharp melting range

typically signifies a pure compound, whereas a broad melting range suggests the presence of

impurities.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 6-Methylpicolinonitrile is

packed into a capillary tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.

Observation: The temperatures at which the first drop of liquid appears (onset of melting)

and at which the entire solid has turned into a clear liquid (completion of melting) are

recorded. This range is the melting point of the sample.
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For a solid compound like 6-Methylpicolinonitrile, this property is

determined at a specific pressure.

Methodology: Thiele Tube Method (for small quantities)

Sample Preparation: A small amount of 6-Methylpicolinonitrile is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with the

open end submerged in the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.

Observation: As the temperature rises, air trapped in the capillary tube will bubble out. The

heating is continued until a steady stream of bubbles emerges. The heat source is then

removed. The temperature at which the bubbling stops and the liquid begins to be drawn into

the capillary tube is recorded as the boiling point at that atmospheric pressure.

Density Determination
Density is an intrinsic property of a substance, defined as its mass per unit volume.

Methodology: Pycnometer Method

Mass of Empty Pycnometer: A clean and dry pycnometer (a small glass flask with a fitted

ground glass stopper with a capillary tube) is accurately weighed (m₁).

Mass of Pycnometer with Sample: A known mass of 6-Methylpicolinonitrile is added to the

pycnometer, and the total mass is recorded (m₂).

Mass with an Inert Liquid: An inert liquid of known density (ρ_liquid) in which 6-
Methylpicolinonitrile is insoluble is added to the pycnometer, filling it completely. Any

excess liquid is wiped off, and the pycnometer is reweighed (m₃).
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Mass of Pycnometer with Inert Liquid Only: The pycnometer is emptied, cleaned, dried, and

then filled with only the inert liquid and weighed (m₄).

Calculation: The density of 6-Methylpicolinonitrile (ρ_sample) is calculated using the

following formula: ρ_sample = [(m₂ - m₁) / ((m₄ - m₁) - (m₃ - m₂))] * ρ_liquid

Workflow Visualization
The logical flow for the determination of the physical properties of a chemical compound like 6-
Methylpicolinonitrile can be visualized as follows:

Workflow for Physical Property Determination

Preparation

Property Measurement
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6-Methylpicolinonitrile
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Click to download full resolution via product page

Caption: Workflow for the determination of physical properties of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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